2-(5-Bromo-2-fluorophenyl)imidazole
Overview
Description
“2-(5-Bromo-2-fluorophenyl)imidazole” is a compound that belongs to the class of imidazoles . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties .
Synthesis Analysis
Imidazole derivatives have been synthesized using multicomponent reactions . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring .Molecular Structure Analysis
The molecular weight of “2-(5-Bromo-2-fluorophenyl)imidazole” is 241.06 . Its linear formula is C9H6BrFN2 . More detailed structural analysis would require specific experimental data or computational modeling.Physical And Chemical Properties Analysis
“2-(5-Bromo-2-fluorophenyl)imidazole” is a white to yellow solid . It is highly soluble in water and other polar solvents . More specific physical and chemical properties would require experimental data.Scientific Research Applications
Antimicrobial Potential
Some derivatives of imidazole have shown good antimicrobial potential . This makes imidazole a valuable compound in the development of new antimicrobial drugs.
Antihypertensive Potential
Imidazole derivatives have been synthesized and evaluated for their antihypertensive potential . This suggests that “2-(5-Bromo-2-fluorophenyl)imidazole” could potentially be used in the development of antihypertensive drugs.
Agrochemicals
Imidazole is also used in agrochemicals . Its derivatives could potentially be used in the development of new pesticides or fertilizers.
Dyes for Solar Cells and Other Optical Applications
Recent research has shown that imidazole can be used in dyes for solar cells and other optical applications . This suggests that “2-(5-Bromo-2-fluorophenyl)imidazole” could potentially be used in the development of new dyes or pigments.
Functional Materials
Imidazole has been used in the development of functional materials . This suggests that “2-(5-Bromo-2-fluorophenyl)imidazole” could potentially be used in the development of new materials with unique properties.
Catalysis
Imidazole has been used in catalysis . This suggests that “2-(5-Bromo-2-fluorophenyl)imidazole” could potentially be used as a catalyst in various chemical reactions.
Weight Loss in Cancer Patients
A compound similar to “2-(5-Bromo-2-fluorophenyl)imidazole” has been identified as a small molecule melanocortin 4 receptor antagonist that effectively reduces tumor-induced weight loss in a mouse model . This suggests that “2-(5-Bromo-2-fluorophenyl)imidazole” could potentially be used in the treatment of cancer-related weight loss.
Safety and Hazards
Future Directions
Imidazole derivatives, including “2-(5-Bromo-2-fluorophenyl)imidazole”, continue to be an area of interest in medicinal chemistry due to their wide range of biological activities . Future research may focus on developing new synthetic methodologies, exploring additional biological activities, and optimizing the properties of these compounds for therapeutic applications .
Mechanism of Action
Target of Action
Imidazole derivatives have been known to interact with a broad range of biological targets . For instance, some imidazole derivatives have shown potential as melanocortin 4 receptor antagonists .
Mode of Action
Imidazole derivatives are known for their broad range of chemical and biological properties . They can interact with their targets in various ways, leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could potentially influence its bioavailability.
Result of Action
Imidazole derivatives have been associated with a wide range of biological activities, suggesting that they could have diverse molecular and cellular effects .
Action Environment
The chemical properties of imidazole derivatives, such as their solubility, could potentially be influenced by environmental factors .
properties
IUPAC Name |
2-(5-bromo-2-fluorophenyl)-1H-imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrFN2/c10-6-1-2-8(11)7(5-6)9-12-3-4-13-9/h1-5H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGBUPCKKHLJVFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C2=NC=CN2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrFN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromo-2-fluorophenyl)imidazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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